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Compound of Interest

Compound Name: (Ethylenedioxy)dimethanol

Cat. No.: B009804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Ethylenedioxy)dimethanol, with the CAS number 3586-55-8, is a versatile organic

compound recognized for its efficacy as a broad-spectrum biocide and its utility as a chemical

intermediate.[1] Structurally, it is the bis(hydroxymethyl ether) of ethylene glycol.[2] Its primary

mechanism of antimicrobial action involves the controlled release of formaldehyde, which

provides sustained efficacy against a wide range of microorganisms, including bacteria, fungi,

and yeast.[1][3] This property makes it a valuable preservative in various industrial and

commercial formulations, such as water-based paints, adhesives, metalworking fluids, and

pigment slurries.[4][5] Beyond its biocidal applications, (Ethylenedioxy)dimethanol also

serves as a building block in synthetic chemistry, particularly in the development of specialty

polymers where it can enhance durability and heat resistance.[1]

Chemical and Physical Properties
(Ethylenedioxy)dimethanol is a colorless to yellowish, viscous liquid that is miscible with

water in all proportions.[2][3] Its hygroscopic nature is attributed to its ability to form hydrogen

bonds.[3]

Table 1: General Properties of
(Ethylenedioxy)dimethanol
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Property Value Reference(s)

CAS Number 3586-55-8 [2]

EC Number 222-720-6 [2]

Molecular Formula C₄H₁₀O₄ [6]

Molecular Weight 122.12 g/mol [6]

Appearance Colorless to yellowish liquid [2]

Solubility Miscible with water in any ratio [2]

Table 2: Physical and Chemical Data of
(Ethylenedioxy)dimethanol

Property Value Reference(s)

Density 1.180 - 1.200 g/mL at 25°C [2]

Boiling Point 158.8 °C [7]

Melting Point -76.5 °C [7]

Refractive Index 1.430 - 1.443 at 20°C [2]

pH (1% in distilled water) 7.0 - 8.0 at 20°C [2]

Formaldehyde Content 42 - 48% [2]

Synthesis and Mechanism of Action
The most common method for synthesizing (Ethylenedioxy)dimethanol is through the acid-

catalyzed condensation of ethylene glycol with a formaldehyde source, such as

paraformaldehyde or formaldehyde gas.[3][6][8] This reaction is typically carried out at elevated

temperatures.[8]
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Caption: Synthesis of (Ethylenedioxy)dimethanol.

The primary mechanism of its biocidal activity is the hydrolytic decomposition of the molecule to

release formaldehyde.[2][3] Formaldehyde is a potent biocide that acts by cross-linking

proteins and nucleic acids in microorganisms, leading to cell death.[9] This slow-release

mechanism provides a sustained antimicrobial effect.[1]
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Caption: Biocidal mechanism of action.
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of (Ethylenedioxy)dimethanol
are not extensively available in the public domain. The following are generalized procedures

based on available information and standard laboratory practices.

Synthesis: Acid-Catalyzed Condensation (Generalized
Protocol)
This protocol describes the synthesis of (Ethylenedioxy)dimethanol from ethylene glycol and

paraformaldehyde.

Materials:

Ethylene glycol

Paraformaldehyde

Sulfuric acid (concentrated)

Sodium hydroxide solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine

ethylene glycol and paraformaldehyde. A common molar ratio is approximately 1:2.2
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(ethylene glycol to formaldehyde).[8]

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.5-1.5% by weight) to the

mixture while stirring.[3]

Heat the reaction mixture to a temperature between 70-80°C with continuous stirring.[3]

Maintain the reaction at this temperature for a period of time, typically several hours, to

ensure the reaction goes to completion. The reaction progress can be monitored by

techniques such as HPLC or GC.

After the reaction is complete, cool the mixture to room temperature.

Neutralize the acid catalyst by slowly adding a sodium hydroxide solution until the pH is

neutral.

Transfer the mixture to a separatory funnel and wash with brine (saturated sodium chloride

solution) to remove any remaining salts.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Remove any unreacted starting materials and water by vacuum distillation. The final product,

(Ethylenedioxy)dimethanol, should be a clear, viscous liquid.

Analytical Methods (Generalized Protocols)
4.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used to identify and quantify (Ethylenedioxy)dimethanol and its degradation

products.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer.

Capillary column suitable for polar compounds (e.g., a wax-type column).
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Procedure:

Sample Preparation: Dilute the sample in a suitable volatile solvent (e.g., methanol or

dichloromethane).

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

GC Conditions (Typical):

Injector Temperature: 250°C

Oven Program: Start at a lower temperature (e.g., 80°C), then ramp up to a higher

temperature (e.g., 280°C) to ensure separation of all components.[6]

Carrier Gas: Helium at a constant flow rate.

MS Conditions (Typical):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan a suitable mass range (e.g., m/z 30-300) to detect the parent ion and

fragmentation patterns.

Data Analysis: Identify (Ethylenedioxy)dimethanol based on its retention time and the

fragmentation pattern in the mass spectrum.

4.2.2. High-Performance Liquid Chromatography (HPLC)

HPLC is useful for monitoring the synthesis reaction and quantifying the purity of the final

product.

Instrumentation:

HPLC system with a suitable detector (e.g., UV or Refractive Index).

Reversed-phase C18 column.

Procedure:
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Mobile Phase: A mixture of water and a polar organic solvent like acetonitrile or methanol. A

gradient elution may be necessary to separate all components.

Sample Preparation: Dilute the sample in the mobile phase.

Injection: Inject a specific volume of the sample onto the column.

Detection: Monitor the elution of the compound using a suitable detector.

(Ethylenedioxy)dimethanol does not have a strong UV chromophore, so a refractive index

detector or derivatization for UV detection might be necessary.

Quantification: Use a calibration curve prepared from standards of known concentrations to

quantify the amount of (Ethylenedioxy)dimethanol in the sample.

Biocidal Efficacy Testing: Minimum Inhibitory
Concentration (MIC) (Generalized Protocol)
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth

of a microorganism.[4]

Materials:

(Ethylenedioxy)dimethanol

Sterile growth medium (e.g., Mueller-Hinton broth for bacteria, Sabouraud dextrose broth for

fungi)

Microorganism cultures (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

Sterile 96-well microplates

Incubator

Procedure:

Prepare a stock solution of (Ethylenedioxy)dimethanol in a suitable solvent.
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Perform serial dilutions of the stock solution in the sterile growth medium in the wells of a 96-

well microplate to obtain a range of concentrations.

Inoculate each well with a standardized suspension of the test microorganism.

Include positive controls (microorganism in broth without the biocide) and negative controls

(broth only).

Incubate the microplate at the optimal temperature for the growth of the microorganism (e.g.,

37°C for most bacteria, 25-30°C for fungi) for a specified period (e.g., 24-48 hours).

Determine the MIC by visually inspecting the wells for turbidity (growth). The MIC is the

lowest concentration of (Ethylenedioxy)dimethanol in which no visible growth is observed.
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Caption: Workflow for MIC determination.

Applications
(Ethylenedioxy)dimethanol has a range of applications primarily stemming from its biocidal

properties.

Table 3: Applications of (Ethylenedioxy)dimethanol
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Application Area Description Reference(s)

In-Can Preservation

Used to preserve water-based

products such as pigment

slurries, polymer dispersions,

adhesives, and detergents

from microbial degradation.

[4][5]

Metalworking Fluids

Acts as a biocide in water-

based metalworking fluids to

prevent microbial growth and

associated problems like odor

and corrosion.

[6]

Corrosion Inhibition

Shows potential as a corrosion

inhibitor, particularly in

industrial settings.

[9]

Chemical Synthesis

Serves as a chemical

intermediate in the production

of polymers and other organic

compounds.

[3][6]

Hydrogen Sulfide Scavenger

Can be used to remove

hydrogen sulfide, which is

important for safety and

corrosion control in various

industrial processes.

[1]

Safety Information
(Ethylenedioxy)dimethanol is classified as harmful if swallowed or inhaled and can cause

skin and serious eye irritation.[10] It may also cause an allergic skin reaction and respiratory

irritation.[10]

Table 4: Hazard Statements for
(Ethylenedioxy)dimethanol
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Hazard Code Description Reference(s)

H302 Harmful if swallowed [10]

H315 Causes skin irritation [10]

H317
May cause an allergic skin

reaction
[10]

H318 Causes serious eye damage [10]

H332 Harmful if inhaled [10]

H335 May cause respiratory irritation [10]

H412
Harmful to aquatic life with

long lasting effects
[10]

Handling and Storage:

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and protective clothing. Avoid contact with skin and

eyes and avoid breathing vapors.[7]

Storage: Store in a cool, dry, well-ventilated place in tightly closed containers. Keep away

from food, drink, and animal feed.[10]

Conclusion
(Ethylenedioxy)dimethanol is a commercially significant compound with well-established

applications as a formaldehyde-releasing biocide. Its efficacy in preserving a wide range of

water-based products makes it a valuable tool in various industries. While detailed, publicly

available experimental protocols are limited, its synthesis and analysis can be approached

using standard organic chemistry and analytical techniques. Understanding its properties,

mechanism of action, and safety considerations is crucial for its effective and safe use in

research and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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